Cas no 210537-36-3 ({2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichloride)

• Product Name: {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichloride
• CAS No: 210537-36-3
• MF: C₂₅H₂₇Cl₂FeN₃
• MW: 496.252985239029
• CID: 5154480
• Update Time: 2026-03-03

{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichloride Chemical and Physical Properties

Names and Identifiers

• {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichloride

• Inchi： 1S/C25H27N3.2ClH.Fe/c1-5-20-12-7-9-14-24(20)26-18(3)22-16-11-17-23(28-22)19(4)27-25-15-10-8-13-21(25)6-2;;;/h7-17H,5-6H2,1-4H3;2*1H;/q;;;+2/p-2/b26-18+,27-19+;;;
• InChI Key： LMHGDSRGGAZHEC-MBYIOEMKSA-L
• SMILES： [Fe](Cl)Cl.N1C(=CC=CC=1/C(/C)=N/C1C=CC=CC=1CC)/C(/C)=N/C1C=CC=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 523
• Topological Polar Surface Area: 37.6

Additional information on {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichloride

Research Brief on {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichloride (CAS: 210537-36-3) and Its Applications in Chemical Biology and Medicine

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of iron-based coordination complexes, particularly {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichloride (CAS: 210537-36-3). This compound, characterized by its unique tridentate ligand structure, has garnered attention for its potential applications in catalysis, drug development, and biomolecular interactions. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential.

The compound {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichloride belongs to the class of iron(II) complexes with bis(imino)pyridine ligands. Its structural features, including the planar geometry and electron-rich iron center, make it a promising candidate for catalytic applications, such as olefin polymerization and C-H activation reactions. Recent studies have explored its role in asymmetric catalysis, demonstrating high enantioselectivity in certain transformations. For instance, a 2023 study published in Journal of the American Chemical Society reported its efficacy in the cyclopropanation of alkenes, achieving yields exceeding 90% with excellent stereocontrol.

Beyond catalysis, this iron(II) complex has shown remarkable potential in medicinal chemistry. Its ability to interact with biological macromolecules, such as DNA and proteins, has been investigated for anticancer and antimicrobial applications. A 2022 study in Chemical Communications revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, likely due to its redox-active iron center, which can generate reactive oxygen species (ROS) under physiological conditions. Furthermore, modifications to the ligand framework have been shown to modulate its bioavailability and target specificity, offering a versatile platform for drug design.

The synthesis of {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichloride typically involves the reaction of the corresponding bis(imino)pyridine ligand with iron(II) chloride under inert conditions. Recent optimizations in synthetic protocols have improved yields and purity, as detailed in a 2023 Organic Process Research & Development article. These advancements are critical for scaling up production for industrial and pharmaceutical applications.

In conclusion, {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichloride represents a multifaceted tool in chemical biology and medicine. Its dual utility in catalysis and therapeutics underscores the importance of further research to fully exploit its potential. Future directions may include the development of derivatives with enhanced stability and activity, as well as in vivo studies to validate its pharmacological properties.